Cas no 127745-59-9 (4-Azatricyclo[2.2.1.02,6]heptane-1-carboxylicacid, methyl ester (9CI))

• Product Name: 4-Azatricyclo[2.2.1.02,6]heptane-1-carboxylicacid, methyl ester (9CI)
• CAS No: 127745-59-9
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 103101
• PubChem ID: 10176224
• Update Time: 2025-04-18

4-Azatricyclo[2.2.1.02,6]heptane-1-carboxylicacid, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Azatricyclo[2.2.1.02,6]heptane-1-carboxylicacid, methyl ester (9CI)
• 1-methoxycarbonyl-4-azatricyclo<2.2.1.02,6>heptane
• 4-Azatricyclo[2.2.1.02,6]heptane-1-carboxylicacid,methylester(9CI)
• 127745-59-9
• 4-Azatricyclo[2.2.1.02,6]heptane-1-carboxylic acid, methyl ester (9CI)
• Methyl 4-azatricyclo[2.2.1.0~2,6~]heptane-1-carboxylate
• methyl 4-azatricyclo[2.2.1.02,6]heptane-1-carboxylate
• DTXSID30436393

• Inchi： 1S/C8H11NO2/c1-11-7(10)8-4-9-2-5(8)6(8)3-9/h5-6H,2-4H2,1H3
• InChI Key： LMLFWALLPVKQBH-UHFFFAOYSA-N
• SMILES： O(C)C(C12CN3CC1C2C3)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54